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Compound of Interest

Compound Name: Zinc diethyldithiocarbamate

Cat. No.: B094597

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of Zinc
diethyldithiocarbamate (ZDTC) from diethylamine. The document details the reaction
pathway, experimental protocols, and key characterization data, presented in a format tailored
for professionals in research and drug development.

Introduction

Zinc diethyldithiocarbamate, an organosulfur compound, is a valuable chelating agent with
applications in various fields, including its role as a vulcanization accelerator in the rubber
industry and its potential in medicinal chemistry. The synthesis of ZDTC is typically achieved
through a two-step process. The first step involves the formation of a water-soluble
dithiocarbamate salt, sodium diethyldithiocarbamate, from the reaction of diethylamine with
carbon disulfide in the presence of a base. Subsequently, this intermediate salt is reacted with
a zinc salt, such as zinc chloride or zinc sulfate, to yield the final product, Zinc
diethyldithiocarbamate.

Reaction Pathway and Stoichiometry

The synthesis of Zinc diethyldithiocarbamate proceeds through two sequential reactions:

Step 1: Synthesis of Sodium Diethyldithiocarbamate
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Diethylamine reacts with carbon disulfide in the presence of sodium hydroxide to form sodium
diethyldithiocarbamate.

CS2 + HN(CzHs)2 + NaOH — NaS2CN(CzHs)2 + H20[1]
Step 2: Synthesis of Zinc Diethyldithiocarbamate

Sodium diethyldithiocarbamate then reacts with a zinc salt (e.g., zinc chloride) to produce Zinc
diethyldithiocarbamate as a precipitate.

2 NaS2CN(CzH5s)2 + ZnClz - Zn(S2CN(CzHs)2)2 + 2 NaCl

An optimized molar ratio for the overall synthesis has been reported as 2:2:2:1 for
diethylamine, carbon disulfide, sodium hydroxide, and zinc chloride, respectively.[2] This
optimized ratio has been shown to produce a yield of approximately 48.5%.[2]

Experimental Protocols

The following are detailed experimental protocols for the synthesis of Zinc
diethyldithiocarbamate.

Materials and Equipment

o Diethylamine

o Carbon disulfide

e Sodium hydroxide

e Zinc chloride (or Zinc sulfate)
» Ethanol

» Reagent alcohol

e Deionized water

e Acetone
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Beakers

Stirring apparatus

Ice bath

Filtration apparatus (e.g., Buchner funnel and flask)

Vacuum desiccator

Synthesis of Sodium Diethyldithiocarbamate

 In a beaker, combine 12 mL of diethylamine and 50 mL of ethanol. Mix the contents by
stirring.

e To this solution, add 12 mL of carbon disulfide and continue to stir.

o Prepare a saturated solution of sodium hydroxide by dissolving 9 g of NaOH in a minimal
amount of water.

¢ Add the saturated sodium hydroxide solution to the reaction mixture and stir well.
o Cool the reaction mixture in an ice bath.
o White, needle-like crystals of sodium diethyldithiocarbamate will separate out upon cooling.

« Filter the crystals, wash them several times with rectified spirit, and dry them in a vacuum
desiccator.[3]

Synthesis of Zinc Diethyldithiocarbamate

 Dissolve 9.0 g of the synthesized sodium diethyldithiocarbamate trihydrate in 150 mL of
reagent alcohol.

» In a separate beaker, dissolve 3.38 g of zinc chloride in 50 mL of reagent alcohol.

e Add the sodium diethyldithiocarbamate solution dropwise to the zinc chloride solution while
constantly stirring.
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» A white precipitate of Zinc diethyldithiocarbamate will form.
o Separate the precipitate via filtration.

o Wash the precipitate four times with ultra-high purity deionized water to remove any
unwanted salts.

e Wash the precipitate twice with cold acetone to remove the water.
e Dry the final product in a desiccator under vacuum.[4]

Data Presentation

The following tables summarize the key quantitative data related to the synthesis and
characterization of Zinc diethyldithiocarbamate.

Parameter Value Reference(s)
2:2:2:1
Optimized Molar Ratio (Diethylamine:CS2:NaOH:ZnCl  [2]
2)
Yield 48.5% [2]
Property Value Reference(s)
Molecular Formula C10H20N2S4Zn
Molecular Weight 361.9 g/mol [5]
Appearance White crystalline solid
Melting Point 175-182 °C

Soluble in chloroform, carbon
Solubility tetrachloride, tetrahydrofuran, [6]

and benzene.

Mandatory Visualizations
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The following diagrams illustrate the chemical reaction pathway and the experimental workflow
for the synthesis of Zinc diethyldithiocarbamate.

Step 1: Formation of Sodium Salt
Sodium Hydroxide
NaOH
Carbon Disulfide
CS2 \/
L & Sodium Diethyldithiocarbamate Water
I NaS2CN(CzHs)2 H20
Diethylamine
HN(CzHs)2

Step 2: Precipitation of ZDTC

Sodium Diethyldithiocarbamate
(from Step 1)

L »|zinc Diethyldithiocarbamate Sodium Chloride
 E—— Zn(S2CN(Cz2Hs)2)2 NaCl
Zinc Chloride
ZnCl2

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of Zinc diethyldithiocarbamate.
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Preparation of Sodium Diethyldithiocarbamate

Mix Diethylamine, CSz2, and Ethanol

'

Add Saturated NaOH Solution

'

Cool in Ice Bath

'

Filter and Wash Crystals

:

Dry Sodium Diethyldithiocarbamate

T
Preparation of Zinc Diethyldithiocarbamate

Dissolve Sodium Diethyldithiocarbamate in Alcohol Dissolve Zinc Chloride in Alcohol

l l

Dropwise Addition and Stirring

:

Formation of ZDTC Precipitate

:

Filter Precipitate

'

Wash with Water and Acetone

'

Dry Zinc Diethyldithiocarbamate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Zinc diethyldithiocarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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